Cas no 5627-19-0 ((3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol)

(3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol structure
5627-19-0 structure
Product Name:(3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol
CAS No:5627-19-0
MF:C6H10O4
MW:146.141202449799
CID:2666845
Update Time:2023-08-06

(3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol Chemical and Physical Properties

Names and Identifiers

    • Isoidide
    • Isomannide
    • (3S,3aR,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol
    • KLDXJTOLSGUMSJ-UNTFVMJOSA-N
    • (3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol
    • Inchi: 1S/C6H10O4/c7-3-1-9-6-4(8)2-10-5(3)6/h3-8H,1-2H2/t3-,4-,5+,6+/m0/s1
    • InChI Key: KLDXJTOLSGUMSJ-UNTFVMJOSA-N
    • SMILES: O1C[C@@H]([C@@H]2[C@H]1[C@H](CO2)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • XLogP3: -1.4
  • Topological Polar Surface Area: 58.9
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